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Compound of Interest

Compound Name: Nitrobenzene-15N

CAS No.: 3681-79-6

Cat. No.: B1365361

Get Quote

This guide provides an in-depth exploration of the fundamental principles of Nitrogen-15 (¹⁵N)

isotopic labeling, a powerful and versatile technique in modern biochemical and pharmaceutical

research. Tailored for researchers, scientists, and drug development professionals, this

document details the core applications, experimental methodologies, and data analysis

workflows that underpin the use of ¹⁵N for precise molecular tracking and quantification.

Fundamental Principles of Nitrogen-15 Labeling
The Isotopic Basis: A Tale of Two Nitrogens
Nitrogen, a cornerstone of life, exists predominantly as the stable isotope Nitrogen-14 (¹⁴N).

However, a second stable, non-radioactive "heavy" isotope, Nitrogen-15 (¹⁵N), constitutes

about 0.37% of natural nitrogen.[1] This subtle difference of one neutron does not alter the

chemical properties of the molecules it's incorporated into, but it provides a critical analytical

handle.[2] Molecules labeled with ¹⁵N can be definitively distinguished from their unlabeled

counterparts by mass-sensitive and nuclear spin-sensitive techniques.[3][4]
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Table 1: Comparison of Nitrogen Isotopes

Property Nitrogen-14 (¹⁴N) Nitrogen-15 (¹⁵N)
Significance for
Labeling Studies

Natural Abundance ~99.63% ~0.37%

The low natural

abundance of ¹⁵N

allows for high-

contrast detection

when it is enriched in

a sample.

Nuclear Spin (I) 1 1/2

¹⁵N's spin of 1/2

results in sharp, well-

resolved NMR signals,

ideal for high-

resolution structural

studies.[2][4][5]

Quadrupole Moment Non-zero Zero

The quadrupole

moment of ¹⁴N leads

to significant signal

broadening in NMR,

making it unsuitable

for most protein

structure work.[5]

Analytical Utility Limited in NMR
Excellent for NMR and

Mass Spectrometry

¹⁵N is the preferred

isotope for tracking

nitrogen in complex

biological systems.

The Core Principle: Metabolic Incorporation
The foundational strategy for ¹⁵N labeling is metabolic labeling. In this approach, cells or whole

organisms are cultured in a growth medium where the sole nitrogen source has been replaced

with a ¹⁵N-enriched compound, most commonly ¹⁵N-labeled ammonium chloride (¹⁵NH₄Cl) or

ammonium sulfate.[6][7] The organism's native metabolic machinery then utilizes this heavy
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nitrogen to synthesize amino acids, nucleotides, and other nitrogenous biomolecules,

effectively labeling the entire proteome and other nitrogen-containing components.[2][8][9]
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Step 1: Metabolic Labeling

Step 2: Sample Processing

Step 3: MS Analysis & Data Interpretation
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Caption: Workflow for quantitative proteomics using ¹⁵N labeling.
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Common Pitfalls and Troubleshooting
Low Labeling Efficiency: Incomplete incorporation of ¹⁵N can compromise quantitative

accuracy. [10]This can be caused by contamination with unlabeled nitrogen sources or

insufficient time for turnover. It is essential to use high-purity ¹⁵N reagents and ensure

complete cell division in the labeling medium. [11]The labeling efficiency must be calculated

and corrected for during data analysis. [12]* Metabolic Scrambling: In selective labeling

experiments (e.g., using one ¹⁵N-labeled amino acid), the cell's metabolism can sometimes

transfer the ¹⁵N atom to other amino acids, complicating analysis. [13][14]Understanding the

metabolic network of the expression system is key to interpreting these results.

Toxicity or Slow Growth: Some expression systems may exhibit slower growth in minimal

media. Optimizing media components or supplementing with a small amount of labeled rich

media can sometimes improve cell health and protein yield. [15][16]

Conclusion
Nitrogen-15 isotopic labeling is a cornerstone technique that provides unparalleled insight into

the structure, quantity, and dynamics of biomolecules. From defining the atomic-resolution

structures of drug targets with NMR to quantifying proteome-wide changes in disease models

with mass spectrometry, ¹⁵N labeling empowers researchers to answer fundamental biological

questions. As analytical instrumentation continues to improve in sensitivity and resolution, the

applications of ¹⁵N labeling in basic research and therapeutic development will only continue to

expand.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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